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Compound of Interest

Compound Name: 9H-Fluoren-2-ol-d9

Cat. No.: B564382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical and chemical

properties of 9H-Fluoren-2-ol-d9, a deuterated analog of 2-hydroxyfluorene. The information

presented is intended to support research and development activities where this compound is

utilized.

Physical and Chemical Properties
9H-Fluoren-2-ol-d9 is characterized as an off-white solid.[1] While detailed experimental data

for the deuterated compound is limited, the physical properties of its non-deuterated

counterpart, 9H-Fluoren-2-ol, can provide valuable context for its handling and application.

Summary of Quantitative Data
The following table summarizes the key quantitative data available for 9H-Fluoren-2-ol-d9 and

its non-deuterated form.
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Property 9H-Fluoren-2-ol-d9
9H-Fluoren-2-ol (for
reference)

Molecular Formula C₁₃HD₉O C₁₃H₁₀O

Molecular Weight 191.27 g/mol [1][2] 182.22 g/mol

Appearance Off-White Solid[1]
Light cream or Off-white

Powder Solid

Storage 2-8°C Refrigerator[1] N/A

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis specifically for 9H-
Fluoren-2-ol-d9 are not readily available in the public domain. Researchers utilizing this

compound would typically adapt established methods for similar fluorene derivatives,

incorporating techniques such as High-Performance Liquid Chromatography (HPLC), Mass

Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for

characterization. The specific parameters for these experiments would require development

and validation based on the research context.

Visualizations
Due to the absence of published studies detailing specific signaling pathways or complex

experimental workflows involving 9H-Fluoren-2-ol-d9, the creation of meaningful diagrams as

requested is not feasible at this time. The generation of such visualizations would necessitate

experimental data that is not currently available.

For reference in designing experimental workflows, a generalized process for the analysis of a

deuterated standard is outlined below.
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Caption: Generalized workflow for the analytical use of a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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